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Compound of Interest

Compound Name: 1,2,3-Tris(fluoromethyl)benzene

Cat. No.: B12634173

Essential Safety and Handling Guide for 1,2,3-
Tris(fluoromethyl)benzene

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols and logistical information for
handling 1,2,3-Tris(fluoromethyl)benzene. It includes detailed operational procedures and
disposal plans to ensure the safety of laboratory personnel and compliance with regulations.

Hazard Identification and Personal Protective
Equipment (PPE)

1,2,3-Tris(fluoromethyl)benzene is a flammable liquid and is irritating to the eyes, skin, and
respiratory system.[1][2] Proper PPE is mandatory to minimize exposure and ensure safety.

Summary of Required Personal Protective Equipment
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PPE Category

Specification

Purpose

Eye Protection

Chemical splash goggles or a
full-face shield.[1]

Protects against splashes and

vapors.

Hand Protection

Chemical-resistant gloves. Due
to the lack of specific
breakthrough time data for
1,2,3-
Tris(fluoromethyl)benzene,
glove selection should be
based on compatibility with
similar aromatic and

chlorinated solvents.[3]

Prevents skin contact and

absorption.

Body Protection

Flame-retardant lab coat worn
over long-sleeved clothing and

long pants.

Protects skin from splashes

and fire hazards.

Foot Protection

Closed-toe shoes made of a

chemically resistant material.

Protects feet from spills.

Respiratory Protection

An air-purifying respirator with
an organic vapor cartridge is
required if working outside of a
certified chemical fume hood
or if exposure limits are
exceeded.[4][5]

Prevents inhalation of harmful

vapors.

Glove Material Compatibility for Aromatic Fluorinated Compounds
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Breakthrough Time
Glove Material (General Dexterity Notes
Recommendation)

Recommended for

Viton® Excellent (> 8 hours) Good
prolonged contact.
Offers good
Good to Excellent (> 4 ) )
Butyl Rubber Good resistance to a wide
hours) )
range of chemicals.
Fair to Good (> 1 Suitable for incidental
Neoprene Excellent ]
hour) splash protection.

Not recommended for
o Not Recommended to _
Nitrile ) Excellent prolonged contact with
Fair (< 1 hour) i
aromatic solvents.

Natural Rubber Not Recommended (< Poor resistance to
Excellent )
(Latex) 1 hour) aromatic solvents.

Note: The breakthrough times listed are general guidelines for similar chemical classes.[6] It is
crucial to consult the glove manufacturer's specific chemical resistance data. Always inspect
gloves for any signs of degradation before use.

Operational Plan: Step-by-Step Handling Protocol

Workflow for Safe Handling of 1,2,3-Tris(fluoromethyl)benzene
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Safe Handling Workflow

Proceed with caution

Handling

After eXperiment

Post-Handling

Segregate waste

(Waste Collection)

In case of spill

y

Spill Response
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Waste Disposal Decision Tree

Waste Generated
Is material contaminated with 1,2,3-Tris(fluoromethyl)benzene?

No
Liquid Waste

[Solid Waste (Gloves, wipes, etc.D Gispose of as non-hazardous waste]
Collect in a designated, labeled, and sealed container for halogenated organic waste.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 1,2,3-
Tris(fluoromethyl)benzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12634173#personal-protective-equipment-for-
handling-1-2-3-tris-fluoromethyl-benzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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